Cas no 36954-63-9 (N-ACETYLLACTOSAMINE HEPTAACETATE 98)

• Product Name: N-ACETYLLACTOSAMINE HEPTAACETATE 98
• CAS No: 36954-63-9
• MF: C₂₈H₃₉NO₁₈
• MW: 677.605170488358
• CID: 303372
• PubChem ID: 5053502
• Update Time: 2025-04-19

N-ACETYLLACTOSAMINE HEPTAACETATE 98 Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranose, 2-(acetylamino)-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-,1,3,6-triacetate
• 2,3,4,6-tetra-O-acetyl-β-D-galactopyranosyl-(1->4)-2-deoxy-2-acetamido-1,3,4-tri-O-acetyl-α-D-glucopyranose
• a-D-Glucopyranose, 2-(acetylamino)-2-deoxy-4-O-(2,3,4,6-tetra-O-acetyl-b-D-galactopyranosyl)-,...
• N-ACETYL-D-LACTOSAMINE HEPTAACETATE
• N-ACETYL-LACTOSAMINE HEPTAACETATE
• [(2R,3R,4S,5S)-3-acetamido-4-acetoxy-6-(acetoxymethyl)-5-[(2R,3S,4R,5R)-3,4,5-triacetoxy-6-(acetoxymethyl)tetrahydropyran-2-yl]oxy-tetrahydropyran-2-yl] acetate
• N-ACETYLLACTOSAMINE HEPTAACETATE 98
• FT-0629826
• 36954-63-9
• FT-0661279

• Inchi： 1S/C28H39NO18/c1-11(30)29-21-24(41-15(5)34)22(19(9-38-12(2)31)45-27(21)44-18(8)37)47-28-26(43-17(7)36)25(42-16(6)35)23(40-14(4)33)20(46-28)10-39-13(3)32/h19-28H,9-10H2,1-8H3,(H,29,30)
• InChI Key： XKTWMUHXXMTTHP-UHFFFAOYSA-N
• SMILES： O(C1C(C(C(C(COC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O)C1C(COC(C)=O)OC(C(C1OC(C)=O)NC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 677.21671339g/mol
• Monoisotopic Mass: 677.21671339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 47
• Rotatable Bond Count: 19
• Complexity: 1200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 10
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 241Ų

Experimental Properties

• Density: 1.36
• Melting Point: 213-217°C
• Boiling Point: 728.6°C at 760 mmHg
• Flash Point: 394.4°C
• Refractive Index: 1.513
• PSA: 240.89000
• LogP: -0.86690

N-ACETYLLACTOSAMINE HEPTAACETATE 98 Security Information

• Hazard Statement： Irritant
• WGK Germany：3
• Hazardous Material Identification：
• Storage Condition：−20°C